Cas no 134959-55-0 (8-Quinolinecarboxylicacid, phenylmethyl ester)
134959-55-0 structure
Product Name:8-Quinolinecarboxylicacid, phenylmethyl ester
CAS No:134959-55-0
MF:C17H13NO2
MW:263.290624380112
CID:222510
PubChem ID:154453
Update Time:2025-04-19
8-Quinolinecarboxylicacid, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinecarboxylicacid, phenylmethyl ester
- benzyl quinoline-8-carboxylate
- Benzyl 8-quinolinecarboxylate
- Phenylmethyl 8-quinolinecarboxylate
- DTXSID10159159
- CCRIS 6964
- 84EBG4BUE4
- 8-Quinolinecarboxylic acid, phenylmethyl ester
- 134959-55-0
- SCHEMBL22918322
-
- Inchi: 1S/C17H13NO2/c19-17(20-12-13-6-2-1-3-7-13)15-10-4-8-14-9-5-11-18-16(14)15/h1-11H,12H2
- InChI Key: ZKCLHWMJUNNHHE-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CC2=CC=CN=C12)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 263.095
- Monoisotopic Mass: 263.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 430°C at 760 mmHg
- Flash Point: 213.8°C
- Refractive Index: 1.648
8-Quinolinecarboxylicacid, phenylmethyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
134959-55-0 (8-Quinolinecarboxylicacid, phenylmethyl ester) Related Products
- 776-41-0(Ethyl indole-3-carboxylate)
- 9327-78-0(Methylindole-7-carboxylate)
- 50741-46-3(Ethyl quinoline-3-carboxylate)
- 73987-38-9(Ethyl quinoline-6-carboxylate)
- 205873-58-1(Ethyl 1H-indole-7-carboxylate)
- 25635-22-7(Ethyl 8-quinolinecarboxylate)
- 93247-78-0(Methyl 1H-indole-7-carboxylate)
- 927181-98-4(Ethyl 3-formyl-1H-indole-7-carboxylate)
- 53951-84-1(Methyl quinoline-3-carboxylate)
- 40245-26-9(methyl quinoline-8-carboxylate)
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